Cas no 62049-84-7 (Benzothiazole, 2-[(5-chloro-2-nitrophenyl)thio]-)

• Product Name: Benzothiazole, 2-[(5-chloro-2-nitrophenyl)thio]-
• CAS No: 62049-84-7
• MF: C₁₃H₇ClN₂O₂S₂
• MW: 322.789879083633
• CID: 1635758
• Update Time: 2024-09-11

Benzothiazole, 2-[(5-chloro-2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(5-chloro-2-nitrophenyl)thio]-
• 2-[(5-CHLORO-2-NITROPHENYL)THIO]-1,3-BENZOTHIAZOLE
• 2-(5-Chloro-2-nitro-phenylsulfanyl)-benzothiazole

• Inchi： 1S/C13H7ClN2O2S2/c14-8-5-6-10(16(17)18)12(7-8)20-13-15-9-3-1-2-4-11(9)19-13/h1-7H
• InChI Key： FKAWEPWMMORCEJ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SC1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 321.96391

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 493.2±55.0 °C(Predicted)
• PSA: 56.03
• pka: -0.52±0.10(Predicted)